5-Methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid

• IUPAC Name: 5-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C10H7F3N2O2/c1-5-3-2-4-6-14-8(10(11,12)13)7(9(16)17)15(5)6/h2-4H,1H3,(H,16,17)
• InChI Key: WKDOLBPKZNKPGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=C(N12)C(=O)O)C(F)(F)F
• Molecular Formula: C10H7F3N2O2
• Molecular Weight: 244.17 g/mol
• CAS No.: 900019-77-4

Description

Synthesis Analysis

• Microwave-Assisted Synthesis : A solvent- and catalyst-free method has been developed, yielding imidazo[1,2-a]pyridines efficiently. This approach is clean, high-yielding, and environmentally benign.

Physical and Chemical Properties Analysis

• Melting Point : The melting point of 5-Methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid is approximately .

Mechanism of Action

Target of Action

Imidazole-containing compounds, which this compound is a part of, have been known to exhibit a broad range of biological activities . They have been used in the development of new drugs targeting various diseases .

Mode of Action

Imidazole derivatives have been reported to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The interaction of the compound with its targets and the resulting changes would depend on the specific biological activity it exhibits.

Biochemical Pathways

One of the known pathways involving imidazole derivatives is the activation of nuclear factor kappa-light-chain-enhancer of activated b cells (nf-kappab) through the process of phosphorylation .

Pharmacokinetics

Some imidazo[1,2-a]pyridine analogues have been reported to display pharmacokinetic and safety profiles compatible with once-daily dosing .

Result of Action

Some imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .

Action Environment

Safety data sheets recommend ensuring adequate ventilation and avoiding dust formation when handling similar compounds .

Biochemical Analysis

Biochemical Properties

5-Methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, this compound has been shown to interact with cyclin-dependent kinases, which are essential for cell cycle regulation . Additionally, it can modulate the activity of GABA A receptors, which are involved in neurotransmission . These interactions highlight the compound’s potential in therapeutic applications, particularly in the treatment of neurological disorders.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been found to affect the NF-kappaB signaling pathway, which plays a critical role in inflammation and immune responses . By altering gene expression, it can impact various cellular processes, including cell proliferation, apoptosis, and differentiation.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an inhibitor or activator of enzymes, depending on the context. For instance, it has been shown to inhibit the activity of certain kinases, thereby affecting downstream signaling pathways . Additionally, this compound can bind to DNA and influence gene expression by modulating transcription factors .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under various conditions, but its activity can diminish over time due to degradation . Long-term exposure to this compound in in vitro and in vivo studies has revealed potential impacts on cellular function, including changes in cell viability and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can exhibit therapeutic effects without significant toxicity. At higher doses, it may cause adverse effects, including toxicity and organ damage . Threshold effects have been observed, where the compound’s efficacy and toxicity are dose-dependent, highlighting the importance of dosage optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body. For instance, cytochrome P450 enzymes play a crucial role in the oxidative metabolism of this compound, leading to the formation of metabolites that are excreted from the body . These interactions can influence metabolic flux and metabolite levels, impacting the compound’s overall pharmacokinetics and pharmacodynamics.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. For example, the compound can be transported across cell membranes by organic anion transporters, influencing its distribution within tissues . Additionally, binding to plasma proteins can affect its bioavailability and therapeutic efficacy.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications. For instance, it may localize to the nucleus, where it can interact with DNA and transcription factors to modulate gene expression . Alternatively, it may accumulate in the cytoplasm, where it can influence signaling pathways and enzymatic activity .